Cas no 37522-26-2 (Ethyl 2-chloro-2-(E)-2-(2-nitrophenyl)hydrazonoacetate)

• Product Name: Ethyl 2-chloro-2-(E)-2-(2-nitrophenyl)hydrazonoacetate
• CAS No: 37522-26-2
• MF: C₁₀H₁₀ClN₃O₄
• MW: 271.657101154327
• CID: 303844
• PubChem ID: 5889060
• Update Time: 2025-05-26

Ethyl 2-chloro-2-(E)-2-(2-nitrophenyl)hydrazonoacetate Chemical and Physical Properties

Names and Identifiers

• Aceticacid, 2-chloro-2-[2-(2-nitrophenyl)hydrazinylidene]-,ethyl ester
• ethyl (2E)-2-chloro-2-[(2-nitrophenyl)hydrazinylidene]acetate
• ETHYL 2-CHLORO-2-[2-(2-NITROPHENYL)HYDRAZONO]ACETATE
• 11P-035
• 2-chloro-2-(2-nitro-phenyl-hydrazono)-aceti
• Chlor-(2-nitro-phenylhydrazono)-essigsaeure-aethylester
• chloro-(2-nitro-phenylhydrazono)-acetic acid ethyl ester
• ethyl 2-chloro-2-[(e)-2-(2-nitrophenyl)hydrazono]acetate
• ethyl chloro((2-nitrophenyl)hydrazono)acetate
• N'-(2-Nitro-phenyl)-oxalomonohydrazonsaeure-2-aethylester-1-chlorid
• o-Nitro-phenylhydrazono-chloressigsaeure-ethylester
• MFCD00505295
• ethyl (Z)-2-chloro-2-(2-(2-nitrophenyl)hydrazono)acetate
• ETHYL2-CHLORO-2-[2-(2-NITROPHENYL)HYDRAZONO]ACETATE
• ethyl (2E)-2-chloro-2-[2-(2-nitrophenyl)hydrazin-1-ylidene]acetate
• 2-chloro-2-(2-nitro-phenyl-hydrazono)-acetic acid ethyl ester
• 37522-26-2
• DTXSID00421291
• A823721
• ethyl (2E)-2-chloro-2-[(2-nitrophenyl)hydrazono]acetate;Ethyl 2-chloro-2-[2-(2-nitrophenyl)hydrazono]acetate
• AKOS005078748
• Ethyl 2-chloro-2-(E)-2-(2-nitrophenyl)hydrazonoacetate

• MDL： MFCD00505295
• Inchi： 1S/C10H10ClN3O4/c1-2-18-10(15)9(11)13-12-7-5-3-4-6-8(7)14(16)17/h3-6,12H,2H2,1H3/b13-9+
• InChI Key： XYTJWRVHURKZAD-UKTHLTGXSA-N
• SMILES： Cl/C(/C(=O)OCC)=N/NC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 271.03600
• Monoisotopic Mass: 271.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• Density: 1.41
• Boiling Point: 378.8°C at 760 mmHg
• Flash Point: 182.9°C
• Refractive Index: 1.586
• PSA: 96.51000
• LogP: 2.71830

Additional information on Ethyl 2-chloro-2-(E)-2-(2-nitrophenyl)hydrazonoacetate

Comprehensive Overview of Ethyl 2-chloro-2-(E)-2-(2-nitrophenyl)hydrazonoacetate (CAS No. 37522-26-2)

Ethyl 2-chloro-2-(E)-2-(2-nitrophenyl)hydrazonoacetate (CAS No. 37522-26-2) is a specialized organic compound widely recognized for its unique structural properties and applications in synthetic chemistry. This compound belongs to the class of hydrazonoacetate derivatives, which are increasingly studied for their role in the development of advanced materials, pharmaceuticals, and agrochemicals. The presence of both nitrophenyl and chloroacetate functional groups in its structure makes it a versatile intermediate for various chemical transformations.

In recent years, the demand for nitrophenyl-based compounds has surged due to their utility in photoactive materials and catalysis. Researchers have explored Ethyl 2-chloro-2-(E)-2-(2-nitrophenyl)hydrazonoacetate as a precursor for synthesizing heterocyclic compounds, which are pivotal in drug discovery. Its E-configuration ensures stereochemical stability, a critical factor in designing molecules with targeted biological activity. This aligns with the growing interest in stereoselective synthesis, a hot topic in modern organic chemistry.

The compound’s CAS No. 37522-26-2 is frequently searched in academic and industrial databases, reflecting its relevance in high-value chemical synthesis. Users often inquire about its solubility, reactivity, and safety data, underscoring the need for detailed technical documentation. Notably, its nitro group contributes to its electron-withdrawing properties, making it a candidate for electrophilic substitution reactions. Such characteristics are highly sought after in the development of functional dyes and sensors.

From an environmental perspective, Ethyl 2-chloro-2-(E)-2-(2-nitrophenyl)hydrazonoacetate has been investigated for its potential in green chemistry applications. Its derivatives may serve as biodegradable intermediates, addressing concerns about persistent organic pollutants. This resonates with the global push toward sustainable chemical processes, a trending topic in scientific and industrial communities. Additionally, its hydrazono moiety offers opportunities for designing metal-chelating agents, which are vital in wastewater treatment and catalysis.

In the pharmaceutical sector, the compound’s 2-nitrophenyl group is a key motif in antibacterial and antifungal agents. Recent studies highlight its role in synthesizing nitroaromatic prodrugs, which exhibit enhanced bioavailability. This aligns with the rising demand for targeted drug delivery systems, a frequently searched topic in medical research. Furthermore, its ester functionality allows for facile derivatization, enabling the creation of libraries of bioactive molecules.

For researchers and manufacturers, understanding the spectroscopic properties of CAS No. 37522-26-2 is essential. Techniques like NMR and IR spectroscopy are commonly employed to characterize its purity and conformation. Queries about its storage conditions and handling protocols are prevalent, emphasizing the need for clear guidelines. The compound’s stability under varying pH levels and temperature conditions is also a subject of interest, particularly for industrial-scale applications.

In summary, Ethyl 2-chloro-2-(E)-2-(2-nitrophenyl)hydrazonoacetate (CAS No. 37522-26-2) is a multifaceted compound with significant potential across multiple domains. Its structural features, combined with evolving applications in green chemistry and pharmaceuticals, make it a valuable subject of ongoing research. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing sustainable and innovative chemical solutions.